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Compound of Interest

Compound Name: Disperse Blue 148

Cat. No.: B1663511

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the dyeing of polyester fibers
with Disperse Blue 148, a common disperse dye used for synthetic fibers. The protocol is
based on the high-temperature exhaust dyeing method, which is a standard and effective
technique for achieving deep and vibrant shades on polyester.

Overview

Disperse dyes, including Disperse Blue 148, are non-ionic dyes with low water solubility. They
are designed to dye hydrophobic fibers like polyester by diffusing into the fiber structure at high
temperatures.[1][2] The high-temperature dyeing method, typically carried out at 130°C in a
pressurized dyeing machine, facilitates the swelling of the polyester fibers, allowing the dye
molecules to penetrate and become trapped within the polymer matrix.[1][2][3] Proper control
of dyeing parameters such as temperature, time, and pH is crucial for achieving level dyeing
and optimal fastness properties. The use of auxiliary chemicals like dispersing agents, leveling
agents, and pH buffers is also essential for a successful dyeing process.[4][5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data for the dyeing of polyester fibers with
Disperse Blue 148.

Table 1: Physicochemical Properties of Disperse Blue 148
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Property Value
C.l. Name Disperse Blue 148
CAS Number 52239-04-0, 61968-29-4[7][8][9]

Molecular Formula

C19H19N504S[8][9]

Molecular Weight

413.45 g/mol [9]

Shade

Reddish Blue[9]

Table 2: Recommended Dyeing Parameters for Polyester

Parameter

Recommended Value

Dye Concentration (% owf*)

0.5 - 3.0 (depending on desired shade depth)[3]

Liquor Ratio 1:10to 1:20
pH 4.5 - 5.5 (adjusted with acetic acid)[2][3]
Dispersing Agent 1.0 - 2.0 g/L[3][6]

Leveling Agent

0.5-1.0glL

Dyeing Temperature

130°C[1][2]3]

Dyeing Time at 130°C

30 - 60 minutes[3]

Temperature Rise Rate

1 - 2°C/minute

Cooling Rate

1 - 2°C/minute

*0% owf: on the weight of the fiber

Table 3: Fastness Properties of Disperse Blue 148 on Polyester
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Fastness Property ISO Test Method Rating (1-5, 5 is best)
Light Fastness ISO 105-B02 5-6[9]
Washing Fastness (Staining) ISO 105-C06 4[9]
Washing Fastness (Fading) ISO 105-C06 4-5[9]
Perspiration Fastness

o ISO 105-E04 4[9]
(Staining)
Perspiration Fastness (Fading) ISO 105-E04 4-5[9]
Sublimation Fastness ISO 105-P0O1 3-4[10]

] ] Generally good to very

Rubbing/Crocking Fastness ISO 105-X12

good[11]

Experimental Protocol: High-Temperature Exhaust
Dyeing

This protocol details the step-by-step procedure for dyeing polyester fibers with Disperse Blue
148 using a laboratory-scale high-temperature dyeing apparatus.

3.1. Materials and Reagents

Polyester fiber/fabric

» Disperse Blue 148

o Dispersing agent (e.g., a lignosulfonate-based or naphthalene sulfonate condensate product)
o Leveling agent (optional, for pale to medium shades)

o Acetic acid (glacial or diluted)

e Sodium hydrosulfite

e Sodium hydroxide
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¢ Deionized or soft water

3.2. Equipment

High-temperature, high-pressure laboratory dyeing machine

Beakers and graduated cylinders

Magnetic stirrer and stir bar

pH meter

Analytical balance

Drying oven

3.3. Procedure

e Preparation of the Dyebath:

o Calculate the required amounts of dye and auxiliary chemicals based on the weight of the
polyester material and the desired liquor ratio.

o In a beaker, create a paste of the Disperse Blue 148 powder with a small amount of
dispersing agent and a little cold water.[2]

o Gradually add warm water (40-50°C) to the paste while stirring to form a fine, stable
dispersion.

o Fill the dyeing vessel with the required volume of water and add the dispersing agent and
leveling agent (if used).

o Add the prepared dye dispersion to the dyeing vessel.

o Adjust the pH of the dyebath to 4.5 - 5.5 using acetic acid.[2][3]

» Dyeing Cycle:

o Introduce the polyester material into the dyebath at a starting temperature of 50-60°C.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1663511?utm_src=pdf-body
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Run the machine for 10-15 minutes at this temperature to ensure even wetting and
penetration of auxiliaries.[1]

o Increase the temperature of the dyebath to 130°C at a rate of 1-2°C per minute.

o Maintain the temperature at 130°C for 30-60 minutes, depending on the desired shade
depth.[1][3]

o After the dyeing time is complete, cool the dyebath down to 70-80°C at a rate of 1-2°C per
minute.

e Rinsing and Reduction Clearing:
o Drain the dyebath.
o Rinse the dyed material with hot water (70-80°C) for 10 minutes.

o Prepare a reduction clearing bath containing 1-2 g/L sodium hydrosulfite and 1-2 g/L
sodium hydroxide.

o Treat the dyed material in the reduction clearing bath at 70-80°C for 15-20 minutes to
remove any unfixed dye from the fiber surface.

o Rinse the material thoroughly with hot water and then with cold water until the water runs
clear.

» Neutralization and Drying:
o Neutralize the material in a bath containing 0.5-1.0 g/L acetic acid at 40°C for 10 minutes.
o Rinse with cold water.
o Hydroextract and dry the dyed polyester material in an oven or air dry.

Visualization of the Experimental Workflow

The following diagram illustrates the key stages of the high-temperature exhaust dyeing
protocol for polyester fibers with Disperse Blue 148.
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1. Dyebath Preparation
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Caption: High-temperature exhaust dyeing workflow for polyester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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